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Abstract
Nidulin, a trichlorinated depsidone first isolated from the fungus Aspergillus nidulans, has

garnered significant interest within the scientific community for its diverse biological activities.[1]

[2][3] This technical guide provides a comprehensive overview of the discovery, history,

chemical properties, and biological functions of Nidulin. It details the experimental protocols for

its isolation and the semisynthesis of its derivatives, presents quantitative data on its

bioactivities in a structured format, and elucidates its mechanism of action, particularly its role

in stimulating glucose uptake via the IRS-AKT signaling pathway.

Discovery and History
Nidulin was first reported in 1944 as a metabolic product of the fungus Aspergillus nidulans.[1]

Subsequent research led to its characterization as a chlorine-containing depsidone.[2] It is also

produced by other fungal species, such as Aspergillus unguis.[4] Nidulin is also known by the

synonyms Methylustin and Ustin methyl ether.[3][5]

Chemical and Physical Properties
Nidulin is a depsidone with the chemical formula C₂₀H₁₇Cl₃O₅ and a molecular weight of 443.7

g/mol .[5] Its structure features a trichlorinated dibenzoxepinone core.[5]
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Table 1: Physicochemical Properties of Nidulin

Property Value Reference

Molecular Formula C₂₀H₁₇Cl₃O₅ [5]

Molecular Weight 443.7 g/mol [5]

Appearance Slender, shiny rods [3]

Melting Point 180°C [3]

Solubility

Practically insoluble in water.

Soluble in aqueous solutions

of sodium hydroxide and

sodium bicarbonate. Freely

soluble in chloroform.

Sparingly soluble in 95%

ethanol and benzene. Very

sparingly soluble in hot

petroleum ether. Soluble in

DMF and DMSO.

[2][3][6][7]

Optical Activity
A 4% solution in chloroform

shows no optical activity.
[3]

Biological Activities and Quantitative Data
Nidulin exhibits a range of biological activities, including antibacterial, antifungal, cytotoxic, and

aromatase inhibitory effects. Furthermore, it has been shown to play a significant role in

metabolic regulation by stimulating glucose uptake.

Antimicrobial Activity
Nidulin has demonstrated potent activity against various microorganisms.

Table 2: Antibacterial and Antifungal Activity of Nidulin
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Organism Activity Concentration Reference

Mycobacterium

tuberculosis

Complete inhibition for

four weeks

1:5000 to 1:10,000

dilution
[3]

Methicillin-resistant

Staphylococcus

aureus (MRSA)

MIC 4 µg/mL [6][8]

Trichophyton

tonsurans
Inhibition 0.1% solution [3]

Microsporum audouini Inhibition 0.1% solution [3]

Cytotoxic and Other Activities
Nidulin has also been evaluated for its cytotoxicity against cancer cell lines and its potential as

an aromatase inhibitor.

Table 3: Cytotoxicity and Aromatase Inhibition of Nidulin

Cell Line/Enzyme Activity IC₅₀ Value Reference

MOLT-3 (human acute

lymphoblastic

leukemia)

Cytotoxic 21.2 µM [6][8]

HuCCA-1 (human

cholangiocarcinoma)
Not cytotoxic >112.7 µM [6][8]

HepG2 (human liver

cancer)
Not cytotoxic >112.7 µM [6][8]

A549 (human lung

carcinoma)
Not cytotoxic >112.7 µM [6][8]

Aromatase Inhibition 11.2 µM [6][8]

Larvicidal Activity
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Table 4: Larvicidal Activity of Nidulin

Organism Activity LC₅₀ Value Reference

Artemia (brine shrimp) Larvicidal 2.8 µg/mL [6]

Mechanism of Action: Glucose Uptake and IRS-AKT
Signaling
A significant area of research has focused on Nidulin's ability to stimulate glucose uptake in

muscle cells, a key process in maintaining glucose homeostasis. Studies have shown that

Nidulin enhances glucose uptake in L6 myotubes in a dose- and time-dependent manner.[5]

This effect is additive to that of insulin and metformin and persists even under conditions of

insulin resistance.[5]

The primary mechanism for this action is the activation of the IRS-AKT signaling pathway.[5][9]

Nidulin promotes the phosphorylation of key proteins in this pathway, including Insulin

Receptor Substrate 1 (IRS1) and Akt (also known as Protein Kinase B). This cascade ultimately

leads to the translocation of glucose transporters, primarily GLUT4, to the cell membrane,

facilitating the transport of glucose into the cell.[5] Interestingly, Nidulin appears to bypass the

insulin receptor itself, suggesting a mechanism that modulates downstream components of the

pathway.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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